Cas no 1224048-15-0 ((4-((4,4-Dimethylcyclohexyl)oxy)-5-fluoro-2-methoxyphenyl)methanamine)

• Product Name: (4-((4,4-Dimethylcyclohexyl)oxy)-5-fluoro-2-methoxyphenyl)methanamine
• CAS No: 1224048-15-0
• MF: C₁₆H₂₄FNO₂
• MW: 281.365668296814
• MDL: MFCD25542386
• CID: 1090390
• PubChem ID: 71743598
• Update Time: 2025-08-03

(4-((4,4-Dimethylcyclohexyl)oxy)-5-fluoro-2-methoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-((4,4-Dimethylcyclohexyl)oxy)-5-fluoro-2-methoxyphenyl)methanamine
• [4-(4,4-dimethylcyclohexyl)oxy-5-fluoro-2-methoxyphenyl]methanamine
• DTXSID30857342
• CS-B1067
• 1224048-15-0
• 4-[(4,4-DIMETHYLCYCLOHEXYL)OXY]-5-FLUORO-2-METHOXY-BENZENEMETHANAMINE
• A891137
• SB82198
• 1-{4-[(4,4-Dimethylcyclohexyl)oxy]-5-fluoro-2-methoxyphenyl}methanamine

• MDL： MFCD25542386
• Inchi： 1S/C16H24FNO2/c1-16(2)6-4-12(5-7-16)20-15-9-14(19-3)11(10-18)8-13(15)17/h8-9,12H,4-7,10,18H2,1-3H3
• InChI Key： BKIQGJQEBQFKFM-UHFFFAOYSA-N
• SMILES： FC1=CC(CN)=C(C=C1OC1CCC(C)(C)CC1)OC

Computed Properties

• Exact Mass: 281.17910717g/mol
• Monoisotopic Mass: 281.17910717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (4-((4,4-Dimethylcyclohexyl)oxy)-5-fluoro-2-methoxyphenyl)methanamine

Introduction to (4-((4,4-Dimethylcyclohexyl)oxy)-5-fluoro-2-methoxyphenyl)methanamine (CAS No. 1224048-15-0)

(4-((4,4-Dimethylcyclohexyl)oxy)-5-fluoro-2-methoxyphenyl)methanamine (CAS No. 1224048-15-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of (4-((4,4-Dimethylcyclohexyl)oxy)-5-fluoro-2-methoxyphenyl)methanamine is notable for its combination of a cyclohexyl ring, a fluoro substituent, and methoxy groups. These functional groups contribute to the compound's unique chemical properties and biological activities. The cyclohexyl ring provides steric bulk and rigidity, while the fluoro substituent enhances the compound's lipophilicity and metabolic stability. The methoxy groups further modulate the compound's electronic properties and solubility.

Recent studies have explored the potential of (4-((4,4-Dimethylcyclohexyl)oxy)-5-fluoro-2-methoxyphenyl)methanamine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (4-((4,4-Dimethylcyclohexyl)oxy)-5-fluoro-2-methoxyphenyl)methanamine effectively reduced oxidative stress and inflammation in neuronal cells, thereby protecting them from damage.

In addition to its neuroprotective properties, (4-((4,4-Dimethylcyclohexyl)oxy)-5-fluoro-2-methoxyphenyl)methanamine has also shown promise in cancer research. Preclinical studies have indicated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and suppressing angiogenesis. A study published in the Cancer Research journal reported that (4-((4,4-Dimethylcyclohexyl)oxy)-5-fluoro-2-methoxyphenyl)methanamine selectively targeted cancer cells while sparing normal cells, making it a potential candidate for cancer therapy.

The pharmacokinetic properties of (4-((4,4-Dimethylcyclohexyl)oxy)-5-fluoro-2-methoxyphenyl)methanamine have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity allows for efficient cellular uptake and penetration across biological membranes. Furthermore, the compound's metabolic stability ensures prolonged therapeutic effects without rapid degradation.

In terms of safety and toxicity, preliminary studies have indicated that (4-((4,4-Dimethylcyclohexyl)oxy)-5-fluoro-2-methoxyphenyl)methanamine is well-tolerated at therapeutic doses. Animal models have shown no significant adverse effects at clinically relevant concentrations. However, further clinical trials are necessary to fully evaluate its safety profile in humans.

The synthesis of (4-((4,4-Dimethylcyclohexyl)oxy)-5-fluoro-2-methoxyphenyl)methanamine involves a series of well-defined chemical reactions. Key steps include the formation of the cyclohexyl ring through cyclization reactions, followed by substitution reactions to introduce the fluoro and methoxy groups. The final step involves the reduction of a nitro group to an amine group to yield the desired product. Optimized synthetic routes have been developed to improve yield and purity, making large-scale production feasible.

In conclusion, (4-((4,4-Dimethylcyclohexyl)oxy)-5-fluoro-2-methoxyphenyl)methanamine (CAS No. 1224048-15-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its biological activities and pharmacological properties. Ongoing research continues to uncover new potential uses for this compound, making it an exciting area of study for scientists and researchers alike.